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An In-Depth Technical Guide to Methyl 5-methylpyrazine-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 5-methylpyrazine-2-carboxylate is a heterocyclic organic compound that serves as a
crucial intermediate in the synthesis of various pharmaceutical and flavor compounds. Its
pyrazine core, a diazine ring, is a common scaffold in biologically active molecules and flavor
components. This guide provides a comprehensive overview of its chemical properties,
synthesis, and applications, with a particular focus on its role in drug development.

Physicochemical Properties and Molecular
Structure

The fundamental characteristics of a molecule are dictated by its structure and composition.
Methyl 5-methylpyrazine-2-carboxylate is no exception. A thorough understanding of its
physicochemical properties is paramount for its effective use in research and development.

Molecular Formula and Weight

The chemical formula for Methyl 5-methylpyrazine-2-carboxylate is C7HsN202.[1][2][3] This
indicates that each molecule is composed of seven carbon atoms, eight hydrogen atoms, two
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nitrogen atoms, and two oxygen atoms. The molecular weight of this compound is 152.15 g/mol

[1][2][3]

Key Physicochemical Data

A summary of the key physicochemical properties of Methyl 5-methylpyrazine-2-carboxylate
is presented in the table below for easy reference.

Property Value Source(s)

Molecular Formula C7HsN20:2 [1112][3]

Molecular Weight 152.15 g/mol [11121[3]

CAS Number 41110-33-2 [1][2]

Appearance Colorless liquid (at room 3]
temperature)

Melting Point 92 °C [2][3]

Boiling Point 234.1 £ 35.0 °C (Predicted) [2][3]

Density 1.169 + 0.06 g/cm? (Predicted) [2][3]

LogP (XLogP3) 0.17 [2]

Molecular Structure Visualization

The structural arrangement of atoms in Methyl 5-methylpyrazine-2-carboxylate is depicted in
the following diagram. The pyrazine ring is substituted with a methyl group at the 5-position and
a methyl carboxylate group at the 2-position.

Caption: 2D structure of Methyl 5-methylpyrazine-2-carboxylate.

Applications in Drug Development and Flavor
Chemistry

Methyl 5-methylpyrazine-2-carboxylate is a valuable building block in organic synthesis, with
notable applications in both the pharmaceutical and flavor industries.
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Pharmaceutical Intermediate

A significant application of this compound is its role as an intermediate in the synthesis of
Glipizide.[1] Glipizide is an oral anti-diabetic drug in the sulfonylurea class used to treat type 2
diabetes. The pyrazine moiety is a key component of the final drug structure, and the methyl
carboxylate group provides a reactive handle for further chemical transformations.

The synthesis of Glipizide from this intermediate typically involves the amidation of the ester
with 2-(4-aminosulfonylphenyl)ethylamine. This reaction highlights the importance of the ester
functionality in facilitating the formation of the final amide bond in the drug molecule.

. — ction Amidation with s ] ’ s
[Methyl 5-methylpyrazine-2 Carboxylatej—@{z-m-aminosuIfonylphenyl)ethylamine Glipizide Precursor Final Synthetic Steps Glipizide
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Caption: Synthetic pathway from the intermediate to Glipizide.

Flavor and Fragrance Industry

Beyond its pharmaceutical applications, Methyl 5-methylpyrazine-2-carboxylate is utilized in
the flavor and fragrance industry.[3] Pyrazines are well-known for their potent aromas, often
associated with roasted, nutty, and toasted scents. This particular compound is noted for its
strong smoky and nutty aroma, making it a valuable additive in a variety of food products,
including beef, pork, and sausages, to enhance their flavor profiles.[3]

Synthesis and Characterization

The synthesis of Methyl 5-methylpyrazine-2-carboxylate is a critical aspect for its
commercial availability and use in various applications. While multiple synthetic routes may
exist, a common laboratory and industrial approach involves the esterification of 5-
methylpyrazine-2-carboxylic acid.

General Synthesis Protocol: Esterification of 5-
Methylpyrazine-2-carboxylic Acid
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» Reactant Preparation: 5-Methylpyrazine-2-carboxylic acid is dissolved in an excess of
methanol, which acts as both the solvent and the esterifying agent.

o Catalysis: A catalytic amount of a strong acid, such as sulfuric acid or hydrochloric acid, is
added to the solution to protonate the carbonyl oxygen of the carboxylic acid, thereby
activating it towards nucleophilic attack by methanol.

o Reaction Conditions: The reaction mixture is typically heated to reflux for several hours to
drive the equilibrium towards the formation of the ester. The progress of the reaction can be
monitored by techniques such as Thin Layer Chromatography (TLC).

o Work-up and Purification: Upon completion, the reaction mixture is cooled, and the excess
methanol is removed under reduced pressure. The residue is then neutralized with a weak
base, such as sodium bicarbonate solution, and extracted with an organic solvent like ethyl
acetate. The organic layers are combined, dried over an anhydrous salt (e.g., sodium
sulfate), filtered, and the solvent is evaporated. The crude product can be further purified by
recrystallization or column chromatography to yield pure Methyl 5-methylpyrazine-2-
carboxylate.

Work-up & Purification
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Caption: General workflow for the synthesis of Methyl 5-methylpyrazine-2-carboxylate.

Analytical Characterization

The identity and purity of synthesized Methyl 5-methylpyrazine-2-carboxylate are confirmed
using various analytical techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the molecular structure by identifying the chemical environment of the hydrogen
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and carbon atoms, respectively.

« Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the functional groups
present in the molecule, particularly the characteristic ester carbonyl (C=0) stretch.

e Mass Spectrometry (MS): Mass spectrometry provides information about the molecular
weight and fragmentation pattern of the compound, further confirming its identity.

Safety and Handling

As with any chemical compound, proper safety precautions should be observed when handling
Methyl 5-methylpyrazine-2-carboxylate. It is advisable to consult the Safety Data Sheet
(SDS) for detailed information on handling, storage, and disposal. Standard laboratory personal
protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.

Conclusion

Methyl 5-methylpyrazine-2-carboxylate is a versatile chemical compound with significant
applications in both the pharmaceutical and flavor industries. Its role as a key intermediate in
the synthesis of the anti-diabetic drug Glipizide underscores its importance in medicinal
chemistry. A thorough understanding of its physicochemical properties, synthesis, and handling
Is essential for its effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1584754#methyl-5-methylpyrazine-2-carboxylate-molecular-weight-and-formula
https://www.benchchem.com/product/b1584754#methyl-5-methylpyrazine-2-carboxylate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584754?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

